Cas no 69404-94-0 (Methoxy-4-(1,1-dimethylethyl)dimethylsilyloxy-3-benzaldehyde)

Methoxy-4-(1,1-dimethylethyl)dimethylsilyloxy-3-benzaldehyde is a specialized benzaldehyde derivative featuring a methoxy group at the 3-position and a tert-butyldimethylsilyl (TBDMS) ether protecting group at the 4-position. This compound is particularly valuable in synthetic organic chemistry, where the TBDMS group provides steric protection for the phenolic hydroxyl, enhancing stability during multi-step reactions. Its aldehyde functionality allows for further derivatization, making it a versatile intermediate in the synthesis of complex molecules, including pharmaceuticals and fine chemicals. The methoxy substituent contributes to electronic modulation, influencing reactivity in subsequent transformations. This compound is typically employed under controlled conditions to ensure optimal yield and purity in advanced synthetic applications.
Methoxy-4-(1,1-dimethylethyl)dimethylsilyloxy-3-benzaldehyde structure
69404-94-0 structure
Product Name:Methoxy-4-(1,1-dimethylethyl)dimethylsilyloxy-3-benzaldehyde
CAS No:69404-94-0
MF:C14H22O3Si
MW:266.408185482025
CID:391838
PubChem ID:10539726
Update Time:2025-10-17

Methoxy-4-(1,1-dimethylethyl)dimethylsilyloxy-3-benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-3-methoxy-
    • Methoxy-4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-3-benzaldehyde
    • 4-[tert-butyl(dimethyl)silyl]oxy-3-methoxybenzaldehyde
    • EN300-1706999
    • AKOS030576545
    • 69404-94-0
    • 4-[(TERT-BUTYLDIMETHYLSILYL)OXY]-3-METHOXYBENZALDEHYDE
    • Vanillin, TBDMS derivative
    • SCHEMBL22428
    • DTXSID60441511
    • Vanillin, tert-butyldimethylsilyl ether
    • 4-t-butyldimethylsilanyloxy-3-methoxybenzaldehyde
    • 4-(t-butyldimethylsilyloxy)-3-methoxybenzaldehyde
    • 4-[tert-butyl(dimethyl)silyl]oxy-3-methoxy-benzaldehyde
    • 4-((tert-Butyldimethylsilyl)oxy)-3-methoxybenzaldehyde
    • Methoxy-4-(1,1-dimethylethyl)dimethylsilyloxy-3-benzaldehyde
    • Inchi： 1S/C14H22O3Si/c1-14(2,3)18(5,6)17-12-8-7-11(10-15)9-13(12)16-4/h7-10H,1-6H3
    • InChI Key： UBTYFBWZRXUZFF-UHFFFAOYSA-N
    • SMILES： [Si](C)(C)(C(C)(C)C)OC1C=CC(C=O)=CC=1OC

Computed Properties

  • Exact Mass: 266.13386
  • Monoisotopic Mass: 266.13382109g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53

Methoxy-4-(1,1-dimethylethyl)dimethylsilyloxy-3-benzaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M269710-2.5g
Methoxy-4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-3-benzaldehyde
 69404-94-0
2.5g
 $ 160.00 2022-06-04
TRC
M269710-25g
Methoxy-4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-3-benzaldehyde
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 $ 1270.00 2022-06-04
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M269710-2500mg
Methoxy-4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-3-benzaldehyde
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2500mg
 $196.00 2023-05-18
TRC
M269710-25000mg
Methoxy-4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-3-benzaldehyde
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25g
 $1533.00 2023-05-18
TRC
M269710-10g
Methoxy-4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-3-benzaldehyde
 69404-94-0
10g
 $ 800.00 2023-09-07

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